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Compound of Interest

Compound Name: 2-Phenoxynicotinic acid

Cat. No.: B186817

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of 2-
phenoxynicotinic acid in common laboratory solvents. In the absence of specific quantitative
solubility data for 2-phenoxynicotinic acid in publicly available literature, this document
leverages data from its parent compound, nicotinic acid, to provide a foundational
understanding. Furthermore, it details a general experimental protocol for determining solubility
and summarizes key physicochemical properties to aid researchers in their experimental
design.

Physicochemical Properties of 2-Phenoxynicotinic
Acid
A foundational understanding of a compound's physicochemical properties is crucial for

predicting its solubility behavior. Below is a summary of the key properties of 2-
phenoxynicotinic acid.
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Property Value Source

Molecular Formula C12H9NOs3 PubChem[1]

Molecular Weight 215.2048 g/mol NIST WebBook[2]

CAS Number 35620-71-4 NIST WebBook[2]
2-phenoxypyridine-3-carboxylic

IUPAC Name p ypy Y PubChem[1]
acid
2-Phenoxy-3-

Synonyms Advanced ChemTech[3]

pyridinecarboxylic acid

Surrogate Solubility Data: Nicotinic Acid

As a structural analog, the solubility of nicotinic acid can provide valuable insights into the
potential solubility characteristics of 2-phenoxynicotinic acid. The phenoxy group in 2-
phenoxynicotinic acid will increase its lipophilicity compared to nicotinic acid, suggesting a
potential for higher solubility in less polar organic solvents.

The following table summarizes the mole fraction equilibrium solubility of nicotinic acid in
several common laboratory solvents at various temperatures. This data was determined using
the gravimetric method.[4][5]
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Mole Fraction Solubility

Solvent Temperature (K)
(x103)
Dimethyl Sulfoxide (DMSO) 283.15 105.1
298.15 163.2
313.15 244.1
333.15 392.5
Ethanol 283.15 23.8
298.15 34.1
313.15 47.9
333.15 71.9
Water 283.15 13.9
298.15 21.1
313.15 314
333.15 49.9
Acetone 283.15 1.83
298.15 2.94
313.15 4.63
333.15 8.21
Acetonitrile 283.15 0.38
298.15 0.64
313.15 1.07
333.15 1.98
Diethyl Ether 283.15 0.39
298.15 0.68
313.15 1.15
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333.15 2.21

The data indicates that nicotinic acid has the highest solubility in DMSO, followed by ethanol
and water, with significantly lower solubility in acetone, acetonitrile, and diethyl ether.[4][5]

Experimental Protocol for Solubility Determination

The following is a detailed, generalized protocol for determining the solubility of a solid
compound like 2-phenoxynicotinic acid in various laboratory solvents using the gravimetric
method.[6][7][8]

Objective: To determine the concentration of a saturated solution of the solute in a specific
solvent at a given temperature.

Materials:

2-Phenoxynicotinic acid (solute)

» Selected laboratory solvents

o Conical flasks with stoppers

e Analytical balance

e Thermostatic shaker or water bath

« Filtration apparatus (e.g., syringe filters)

* Pre-weighed evaporation dishes or watch glasses
e Drying oven

o Pipettes

Procedure:

e Preparation of Saturated Solution:
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o Add an excess amount of 2-phenoxynicotinic acid to a known volume of the selected
solvent in a conical flask. The presence of undissolved solid is essential to ensure
saturation.

o Seal the flask to prevent solvent evaporation.

o Place the flask in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the mixture for a sufficient period to allow equilibrium to be reached (e.qg., 24-48
hours). Periodically check for the continued presence of undissolved solid.

o Sample Withdrawal and Filtration:

o Once equilibrium is reached, allow the solution to stand undisturbed for a short period to
let the excess solid settle.

o Carefully withdraw a known volume (e.g., 10 mL) of the supernatant using a pipette.

o Immediately filter the withdrawn sample using a syringe filter to remove any undissolved
microcrystals.

e Gravimetric Analysis:
o Transfer the filtered saturated solution into a pre-weighed, dry evaporating dish.
o Weigh the dish containing the solution to determine the total weight of the solution.

o Carefully evaporate the solvent in a drying oven at a temperature below the boiling point of
the solvent and the decomposition temperature of the solute.

o Once the solvent is fully evaporated, place the dish in the oven to ensure all residual
solvent is removed.

o Cool the dish in a desiccator to room temperature and weigh it.

o

Repeat the drying and weighing steps until a constant weight is achieved.

» Calculation of Solubility:
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o Weight of the solute: Subtract the initial weight of the empty dish from the final constant
weight of the dish with the dried solute.

o Weight of the solvent: Subtract the weight of the solute and the weight of the empty dish
from the weight of the dish containing the solution.

o Solubility Expression: The solubility can be expressed in various units, such as g/100g of
solvent, g/L of solvent, or as a mole fraction.

Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for the experimental determination of
solubility using the gravimetric method.
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Caption: Experimental workflow for determining the solubility of a solid compound.
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Conclusion

While direct experimental data on the solubility of 2-phenoxynicotinic acid is not readily
available, this technical guide provides a robust framework for researchers to initiate their
investigations. By understanding the physicochemical properties of the compound, leveraging
the solubility data of its parent, nicotinic acid, and employing the detailed experimental protocol,
scientists and drug development professionals can systematically and accurately determine the
solubility profile of 2-phenoxynicotinic acid in various laboratory solvents. This foundational
knowledge is critical for subsequent formulation development and preclinical studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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